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Compound of Interest

3-Fluoro-4-propoxyphenylboronic
Compound Name: o
aci

Cat. No.: B064144

Essential Safety and Handling Guide for 3-Fluoro-4-
propoxyphenylboronic acid

This guide provides critical safety and logistical information for the handling and disposal of 3-
Fluoro-4-propoxyphenylboronic acid, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 3-Fluoro-4-propoxyphenylboronic acid is presented
below.
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Property Value Reference
CAS Number 192376-68-4 [1][2]
Molecular Formula CoH12BFOs
Molecular Weight 198.00 g/mol

Solid, Off-white to faint beige
Appearance [1][3]

flakes
Melting Point 102-107 °C [1]

2-8°C under inert gas
Storage Temperature ] [1]
(Nitrogen or Argon)

Hazard Codes Xi (Irritant) [1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 3-Fluoro-4-propoxyphenylboronic acid and other boronic acid
derivatives.[4]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[3][5]

To protect eyes from dust
particles and potential
splashes which can cause

serious irritation.[4][5]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.
Gloves should be inspected
before use and changed
immediately upon

contamination.[4][5]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[5]

To protect skin from accidental

spills and contact.[4]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates (e.g., N95 dust
mask) should be used.[4][5]

To prevent respiratory tract
irritation.[4][5]

Operational Plan: Step-by-Step Handling and

Disposal

Strict adherence to the following operational protocol is crucial for the safe handling of 3-

Fluoro-4-propoxyphenylboronic acid.
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Preparation and Engineering Controls

o Ventilation: All work should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[4][5]

o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[5][6]

o Work Area: The work area should be clean, free of clutter, and designated for hazardous
material handling.

Handling Procedure

e Donning PPE: Before handling the chemical, put on all required personal protective
equipment as outlined in the table above.

o Avoiding Dust: Avoid generating dust when transferring the solid.[4] Use appropriate tools,
such as a spatula, for transfers.

o Container Management: Keep the container of 3-Fluoro-4-propoxyphenylboronic acid
tightly closed when not in use.[4][7]

» Hygiene: Avoid all personal contact, including the inhalation of dust or vapors.[4] Wash
hands thoroughly with soap and water after handling and before breaks.[4] Do not eat, drink,
or smoke in the laboratory.[5]

Spill Management

o Small Spills: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill. Avoid raising dust.[5] Carefully sweep or vacuum the absorbed material and
place it into a sealed and labeled container for hazardous waste.

e Large Spills: In the event of a large spill, evacuate the immediate area and alert laboratory
personnel. Contact your institution's Environmental Health and Safety (EHS) office
immediately.

Disposal Plan
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o Waste Characterization: All waste generated from the use of 3-Fluoro-4-
propoxyphenylboronic acid, including contaminated PPE and empty containers, must be
considered hazardous waste.[5][8]

o Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container
for hazardous waste.[5] Do not pour waste down the drain.[5][6]

» Regulatory Compliance: Dispose of all chemical waste in accordance with federal, state, and
local regulations.[5]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Fluoro-4-
propoxyphenylboronic acid.
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Caption: Safe handling workflow for 3-Fluoro-4-propoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b064144+#personal-protective-equipment-for-handling-
3-fluoro-4-propoxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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